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Compound of Interest

Compound Name: N-Cyclohexyl aspartic acid

Cat. No.: B13806057

Get Quote

Molecular Architecture & Physicochemical Basis
To understand the solubility behavior of N-CAA, one must analyze the competition between its

polar head group and its lipophilic tail.

Core Structure: Aspartic acid (hydrophilic, zwitterionic).

N-Substitution: Cyclohexyl group (lipophilic, bulky).

Electronic State: At neutral pH, N-CAA exists primarily as a zwitterion. The secondary amine

(pKa ~9-10) is protonated, and the

-carboxylic acid (pKa ~2) is deprotonated.

The Solubility Paradox
Native L-Aspartic acid is poorly soluble in water (~4.5 g/L at 25°C) due to a robust crystal lattice

stabilized by intermolecular hydrogen bonds. The introduction of the N-cyclohexyl group

disrupts this lattice (increasing potential solubility) but simultaneously imposes a large

hydrophobic penalty for solvation in water.
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Key Physicochemical Parameters (Estimated):

Parameter Value / Characteristic Impact on Solubility

Molecular Weight 215.25 g/mol
Moderate size; diffusion
limited in viscous
solvents.

LogP (Octanol/Water) ~1.5 - 2.0 (Predicted)
Significantly more lipophilic

than Asp (LogP -3.89).

pKa (Amine) ~9.5 (Secondary)
Remains protonated in neutral

water; soluble in acid.

| pKa (

-COOH) | ~2.0 | Deprotonated in neutral water; soluble in base. | | Crystal Lattice | Disrupted
vs. Asp | Lower melting point expected; higher solubility in polar organics. |

Solubility Profile: Water vs. Organic Solvents
The following data is synthesized from experimental synthetic workups (e.g., reductive

amination of oxaloacetate or fumarate addition) and thermodynamic inference.

Table 1: Solubility Matrix
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Solvent Class Specific Solvent Solubility Status
Experimental
Observation /
Mechanism

Aqueous Water (pH 7) Sparingly Soluble

The hydrophobic

cyclohexyl group

reduces water

solubility compared to

native Asp. Solvation

is entropically

unfavorable.

Aqueous Water (pH < 2 or > 9) Soluble

Ionization breaks the

zwitterionic lattice.

Forms Hydrochloride

salt (acid) or Sodium

salt (base).

Polar Protic Methanol / Ethanol Soluble

Best solvent class.

The cyclohexyl group

interacts with the alkyl

chain, while the -OH

solvates the ionic

head.

Polar Aprotic DMSO / DMF Highly Soluble

Disrupts hydrogen

bonding; solvates both

hydrophobic and

hydrophilic domains.

Polar Aprotic Acetone Partially Soluble

Solubility increases

significantly with small

water addition.

Non-Polar Ethyl Acetate (EtOAc) Insoluble / Poor

Critical for Purification.

Used to wash away

unreacted

cyclohexanone or

non-polar byproducts.
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Non-Polar Hexane / Ether Insoluble

Completely

incompatible with the

zwitterionic core.

Chlorinated DCM / Chloroform Moderately Soluble

Soluble, especially

when mixed with

Methanol (e.g., 50:50

v/v) for

chromatography.

Thermodynamic Mechanisms
The solubility behavior of N-CAA is governed by the Hydrophobic Effect and Lattice Energy

Disruption.

Mechanism 1: The "Salting-In" of Hydrophobicity
In pure water, the water molecules must form an ordered "cage" (clathrate-like structure)

around the cyclohexyl ring. This decreases the entropy of the system (

), making dissolution thermodynamically unfavorable despite the ionic head group.

Mechanism 2: Lattice Disruption in Organics
In native Aspartic acid, strong H-bonds (

) create a high-melting crystal. The bulky cyclohexyl group in N-CAA acts as a "wedge,"
preventing tight packing. This lowers the lattice energy (

), allowing polar organic solvents (like Methanol or DCM/MeOH mixtures) to overcome the
cohesive forces, which they cannot do for native Aspartic acid.

Visualizing the Solubility Logic
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Figure 1: Solubility Decision Tree for N-Cyclohexyl Aspartic Acid based on solvent polarity

and pH.

Experimental Protocols: Purification & Handling
Based on the solubility profile, the following protocols are recommended for isolating N-CAA

from synthesis mixtures (e.g., reaction of L-aspartic acid with cyclohexanone).

Protocol A: Purification via Solvent Washing (The "Anti-
Solvent" Method)
Use this when the product is contaminated with non-polar starting materials (e.g.,

cyclohexanone).

Evaporation: Concentrate the crude reaction mixture (often in Methanol/Water) to dryness

under reduced pressure.

Trituration: Add Ethyl Acetate (EtOAc) to the solid residue.
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Ratio: ~10 mL EtOAc per 1 g crude solid.

Sonication: Sonicate for 10-15 minutes. N-CAA will remain as a solid, while non-polar

impurities dissolve.

Filtration: Filter the suspension.

Filtrate: Contains impurities (Discard).

Filter Cake: Contains semi-pure N-CAA.

Drying: Dry the filter cake under vacuum at 40°C.

Protocol B: Recrystallization / Chromatography
Use this for high-purity requirements (>98%).

Dissolution: Dissolve the semi-pure solid in a minimum volume of Methanol or 50:50

DCM/Methanol.

Note: If solubility is slow, add small amounts of water or adjust pH slightly with dilute HCl

(to break zwitterion aggregates), then re-neutralize carefully.

Chromatography (Optional): If using silica gel, elute with a gradient of DCM : Methanol

(90:10

50:50).

Why: The cyclohexyl group provides enough lipophilicity to prevent irreversible binding to

silica, unlike native amino acids.

Precipitation:

Concentrate the methanolic solution.

Slowly add Diethyl Ether or Acetone (Anti-solvent) until turbidity persists.

Cool to 4°C overnight to crystallize.
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Protocol C: pH-Swing Extraction (Scale-Up Friendly)
Acidify: Suspend crude N-CAA in water. Add 1M HCl until pH ~1. The solid dissolves (Amine

protonated, Carboxyl protonated).

Wash: Extract this aqueous acidic phase with DCM or EtOAc.

Result: Non-polar impurities move to the organic layer. N-CAA remains in the water.

Neutralize: Separate the aqueous layer and adjust pH to the Isoelectric Point (pI ~5-6) using

1M NaOH.

Precipitate: N-CAA will precipitate out of solution as the zwitterion forms. Filter and dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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